(R)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one

• IUPAC Name: (2R)-2-amino-3-methyl-1-pyrrolidin-1-ylbutan-1-one
• InChI: InChI=1S/C9H18N2O/c1-7(2)8(10)9(12)11-5-3-4-6-11/h7-8H,3-6,10H2,1-2H3/t8-/m1/s1
• InChI Key: IHBAVXVTGLANPI-MRVPVSSYSA-N
• Canonical SMILES: CC(C)C(C(=O)N1CCCC1)N
• Isomeric SMILES: CC(C)[C@H](C(=O)N1CCCC1)N
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol

Description

Synthetic cathinones are one of the most numerous and widespread groups among novel psychoactive substances (NPS). They are derivatives of cathinone, a natural alkaloid found in the shrub Catha edulis. These substances have been shown to have psychoactive properties.

Synthesis Analysis

Synthetic cathinones are actively being subjected to minor modifications at the alkyl chains or the aromatic ring to create new synthetic cathinones with the goal of circumventing laws.

Molecular Structure Analysis

The only structural difference between amphetamine and cathinone is the presence of a carbonyl group in the α-position of cathinone’s side chain.

Mechanism of Action

While the specific mechanism of action for “®-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one” is not available, synthetic cathinones in general are known to inhibit the reuptake of monoamines, such as dopamine, serotonin, and norepinephrine.

Safety and Hazards

Synthetic cathinones pose a significant threat to the health and lives of their users. Some of these new agents already posed a threat, as the first cases of poisonings, including fatal ones, have been reported.